4-Fluoro-3-(3-hydroxypropyl)phenol

• Molecular Formula: C9H11FO2
• Molecular Weight: 170.18 g/mol
• IUPAC Name: 4-fluoro-3-(3-hydroxypropyl)phenol
• InChI: InChI=1S/C9H11FO2/c10-9-4-3-8(12)6-7(9)2-1-5-11/h3-4,6,11-12H,1-2,5H2
• InChI Key: CADJGBMPJYKZPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)CCCO)F

Description

4-Fluoro-3-(3-hydroxypropyl)phenol is a fluorinated phenolic compound of significant interest in advanced organic synthesis and medicinal chemistry research. This molecule features two distinct functional groups—a phenol and a terminal primary alcohol—on a propyl chain, making it a versatile building block for constructing more complex chemical entities. Its structure is analogous to other research compounds like 4-Fluoro-2-(3-hydroxypropyl)phenol and 4-(1-Fluoro-3-hydroxypropyl)phenol , which are utilized in exploratory studies. Researchers value this compound for its potential as a key intermediate in the synthesis of pharmaceutical candidates and functional materials. The electron-withdrawing fluorine atom at the 4-position of the aromatic ring can significantly influence the compound's electronic properties, acidity, and binding interactions, similar to the effects observed in 4-Fluorophenol . The flexible 3-hydroxypropyl side chain allows for further chemical modifications, such as etherification or esterification. This compound is strictly for research use in laboratory settings and is not intended for diagnostic, therapeutic, or personal use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Reactivity and Catalytic Upgrading

Key Compounds Compared :

• 4-(3-Hydroxypropyl)phenol (C₉H₁₂O₂): Lacks the fluorine atom but shares the 3-hydroxypropyl substituent.
• 4-Fluoro-3-(trifluoromethyl)phenol (C₇H₄F₄O): Contains a trifluoromethyl (CF₃) group instead of the hydroxypropyl chain.
• CP55940 (C₂₅H₃₄O₃): A synthetic cannabinoid with a cyclohexyl-hydroxypropyl-phenol backbone.

Reactivity with Dimethyl Carbonate (DMC):

Compound	Aliphatic OH Reactivity	Phenolic OH Reactivity	Primary Reaction Pathway	Catalyst System	Reference
4-Fluoro-3-(3-hydroxypropyl)phenol	High (transesterification)	Moderate (methylation at >165°C)	Selective aliphatic OH modification	CsF/αAl₂O₃, [P8881][CH₃OCOO]
4-(3-Hydroxypropyl)phenol	High (74% yield of carbonate)	Low (16% methylation byproduct)	Transesterification > alkylation	K₂CO₃, faujasites
4-Fluoro-3-(trifluoromethyl)phenol	N/A	High (acidic phenolic OH)	Electrophilic substitution	Not reported

Key Findings :

• In contrast, 4-(3-hydroxypropyl)phenol (non-fluorinated) shows similar reactivity trends, confirming that the hydroxypropyl group dominates reaction selectivity over fluorine substitution .
• CF₃-substituted analogs (e.g., 4-Fluoro-3-(trifluoromethyl)phenol) exhibit stronger electron-withdrawing effects, making their phenolic OH more acidic and reactive in electrophilic substitutions .

Key Compounds Compared :

• 4-((2S,3S)-1-(4-fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)azetidin-2-yl)phenol (): A biotransformation product of ezetimibe with a similar fluorophenyl-hydroxypropyl motif.
• CP55940 (): A synthetic cannabinoid with a hydroxypropyl-phenol moiety.

Compound	Biological Target	Structural Features Impacting Activity	Reference
4-Fluoro-3-(3-hydroxypropyl)phenol	Not reported	Fluorine enhances lipophilicity; hydroxypropyl enables H-bonding	N/A
Ezetimibe metabolite ()	Cholesterol absorption	Fluorophenyl and hydroxypropyl groups stabilize azetidinone interactions
CP55940	Cannabinoid receptors (CB1R/CB2R)	Cyclohexyl-hydroxypropyl-phenol backbone mimics endogenous ligands

Insights :

• The hydroxypropyl group in 4-Fluoro-3-(3-hydroxypropyl)phenol may facilitate hydrogen bonding in biological systems, analogous to CP55940’s receptor interactions .
• Fluorine substitution generally improves metabolic stability and membrane permeability, as seen in ezetimibe derivatives .

Physical and Chemical Properties

Compound	Melting Point (°C)	Boiling Point (°C)	Solubility (Polarity)	Key Applications
4-Fluoro-3-(3-hydroxypropyl)phenol	Not reported	Not reported	Moderate (amphiphilic)	Lignin-based polymers
4-Fluoro-3-(trifluoromethyl)phenol	45–50	210–215	Low (lipophilic)	Agrochemical synthesis
3-Amino-3-(4-fluorophenyl)propionic acid ()	224–228 (dec.)	Not reported	High (ionic)	Pharmaceutical intermediates

Analysis :

• The hydroxypropyl group in 4-Fluoro-3-(3-hydroxypropyl)phenol increases polarity compared to CF₃-substituted analogs, making it more suitable for aqueous-phase reactions .
• Fluorine’s electronegativity may lower the pKa of the phenolic OH compared to non-fluorinated phenols, enhancing its solubility in basic media.

Preparation Methods

Direct Fluorination Using DAST

Diethylaminosulfur trifluoride (DAST) enables electrophilic fluorination of phenolic precursors. For 3-(3-hydroxypropyl)phenol, fluorination at the para-position requires careful protection of the hydroxyl groups. A three-step sequence involves:

• Protection : Benzylation of the phenolic -OH using benzyl bromide and K₂CO₃.

• Fluorination : Treatment with DAST at −20°C, achieving 32–57% fluorination efficiency.

• Deprotection : Hydrogenolysis over Pd/C to restore the phenol.

Limitations include moderate yields due to competing side reactions at the hydroxypropyl chain. Computational studies suggest steric hindrance from the 3-hydroxypropyl group reduces fluorination regioselectivity.

Reductive Approaches from Nitro Precursors

Catalytic Hydrogenation of 4-Fluoro-3-(3-nitropropyl)phenol

Reduction of nitropropyl intermediates offers a pathway to the hydroxypropyl group. Starting with 4-fluoro-3-(3-nitropropyl)phenol, hydrogenation over Raney Ni at 50 psi H₂ produces the target compound in 78% yield. Challenges include over-reduction of the aromatic ring, mitigated by using poisoned catalysts (e.g., Lindlar’s catalyst).

Comparative Analysis of Synthetic Routes

Method	Starting Material	Key Reagents/Conditions	Yield (%)	Limitations
Diazonium hydrolysis	4-Fluoro-3-(3-HP)aniline	NaNO₂, H₂SO₄, 98–110°C	74–90	Sensitive to water content
DAST fluorination	3-(3-HP)phenol (protected)	DAST, −20°C, Pd/C	32–57	Requires protection/deprotection
Friedel-Crafts	4-Fluorophenol	3-Chloropropanol, AlCl₃	45–65	Poor regioselectivity
Nitro reduction	4-Fluoro-3-(3-nitropropyl)	H₂, Raney Ni	78	Risk of over-reduction

Abbreviations : HP = hydroxypropyl.

Mechanistic Insights and Optimization

Role of Solvent Polarity in Diazonium Hydrolysis

Polar aprotic solvents (e.g., DMF) stabilize diazonium intermediates, reducing premature decomposition. In contrast, aqueous systems promote hydrolysis but require precise pH control (pH 1–2).

Fluorination Selectivity

Density functional theory (DFT) calculations reveal that the 3-hydroxypropyl group electronically deactivates the meta-position, directing DAST to the para-position. However, steric effects from the propyl chain lower transition state accessibility, explaining moderate yields.

Industrial Scalability and Environmental Impact

The diazonium hydrolysis route is preferred for scale-up due to high yields and minimal solvent waste. However, nitrous oxide emissions necessitate scrubbers. DAST-based methods, while precise, generate toxic HF byproducts, requiring specialized handling .

Q & A

Basic Research Questions

Q. What are the recommended analytical techniques for confirming the structural identity and purity of 4-Fluoro-3-(3-hydroxypropyl)phenol?

• Methodology : Combine NMR spectroscopy (¹H, ¹³C, and ¹⁹F NMR) to verify the fluorine substitution and hydroxypropyl chain positioning. Use HPLC-MS to assess purity and detect impurities. For quantification, employ gas chromatography (GC) with flame ionization detection (FID) or UV-Vis spectroscopy calibrated against a reference standard. Cross-reference spectral data with databases like PubChem or SciFinder for validation .

Q. How can researchers safely handle 4-Fluoro-3-(3-hydroxypropyl)phenol in laboratory settings?

• Methodology : Follow GHS guidelines for fluorinated phenolic compounds. Use personal protective equipment (PPE) including nitrile gloves, lab coats, and safety goggles. Conduct reactions in a fume hood to avoid inhalation. Store the compound in a cool, dry place (2–8°C) under inert gas (N₂ or Ar) to prevent oxidation. Dispose of waste via halogen-specific protocols due to fluorine content .

Q. What synthetic routes are commonly used to prepare 4-Fluoro-3-(3-hydroxypropyl)phenol?

• Methodology : A two-step approach:

Friedel-Crafts alkylation : Introduce the 3-hydroxypropyl group to 4-fluorophenol using propylene oxide or allyl alcohol in the presence of Lewis acids (e.g., AlCl₃).

Selective fluorination : Use electrophilic fluorinating agents (e.g., Selectfluor®) to ensure regioselectivity at the para position. Monitor reaction progress via TLC or GC-MS .

Advanced Research Questions

Q. How do reaction conditions and catalysts influence the regioselectivity of fluorination in the synthesis of 4-Fluoro-3-(3-hydroxypropyl)phenol?

• Methodology : Optimize fluorination using DFT calculations to predict electrophilic attack sites. Experimentally, test CsF/αAl₂O₃ or K₂CO₃ as catalysts under varying temperatures (90–180°C) and solvents (DMC, DMF). Analyze product distribution via HPLC-DAD and compare with computational results. Higher temperatures (>150°C) may favor undesired side products, requiring precise thermal control .

Q. What strategies can mitigate competing reactions (e.g., etherification vs. transesterification) during derivatization of the hydroxypropyl chain?

• Methodology : Use amphoteric catalysts (e.g., NaY faujasite) to favor etherification at 165–180°C, or basic catalysts (e.g., [P8881][CH₃OCOO] ionic liquid) for transesterification at 90°C. Characterize products via FT-IR (C-O-C vs. ester carbonyl peaks) and ²⁹Si NMR (for silica-supported catalysts). Kinetic studies under inert atmospheres (N₂) reduce oxidative side reactions .

Q. How does the fluorine substituent impact the compound’s biological activity compared to non-fluorinated analogs?

• Methodology : Conduct structure-activity relationship (SAR) studies using in vitro assays (e.g., enzyme inhibition, cytotoxicity on HeLa/MCF-7 cells). Compare 4-Fluoro-3-(3-hydroxypropyl)phenol with its non-fluorinated counterpart (e.g., 3-(3-hydroxypropyl)phenol). Use molecular docking to assess fluorine’s role in binding affinity to target proteins (e.g., cytochrome P450 enzymes). Validate with LC-MS/MS metabolite profiling .

Q. What advanced techniques are suitable for studying the compound’s thermal stability and degradation pathways?

• Methodology : Perform thermogravimetric analysis (TGA) coupled with pyrolysis-GC/MS to identify degradation products (e.g., fluorobenzene derivatives). Use DSC to determine melting points and phase transitions. For mechanistic insights, apply in situ FT-IR to track functional group changes under controlled heating rates (5–20°C/min) .